Cas no 727396-07-8 (1,1'-BIPHENYL, 3',4-DIFLUORO-3-NITRO-)

• Product Name: 1,1'-BIPHENYL, 3',4-DIFLUORO-3-NITRO-
• CAS No: 727396-07-8
• MF: C₁₂H₇F₂NO₂
• MW: 235.186290025711
• CID: 3174256
• PubChem ID: 46312637
• Update Time: 2025-10-30

1,1'-BIPHENYL, 3',4-DIFLUORO-3-NITRO- Chemical and Physical Properties

Names and Identifiers

• 1,1'-BIPHENYL, 3',4-DIFLUORO-3-NITRO-
• 3',4-difluoro-3-nitro-1,1'-biphenyl
• SCHEMBL6313832
• 727396-07-8
• 3,4'-Difluoro-3'-nitrobiphenyl

• Inchi： 1S/C12H7F2NO2/c13-10-3-1-2-8(6-10)9-4-5-11(14)12(7-9)15(16)17/h1-7H
• InChI Key： PXWKYKMPTIQGHE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 235.04448479Da
• Monoisotopic Mass: 235.04448479Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1,1'-BIPHENYL, 3',4-DIFLUORO-3-NITRO-

Comprehensive Analysis of 1,1'-BIPHENYL, 3',4-DIFLUORO-3-NITRO- (CAS No. 727396-07-8)

1,1'-BIPHENYL, 3',4-DIFLUORO-3-NITRO- (CAS No. 727396-07-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and advanced material synthesis. This compound belongs to the nitro-substituted biphenyl family, characterized by its unique difluoro and nitro functional groups. Its molecular structure makes it a valuable building block for drug discovery and material science applications, particularly in the development of high-performance polymers and electronic materials.

In recent years, the demand for fluorinated aromatic compounds like 1,1'-BIPHENYL, 3',4-DIFLUORO-3-NITRO- has surged due to their exceptional chemical stability and versatility. Researchers are increasingly exploring its potential in OLED technology, where fluorinated compounds enhance electron transport properties. Additionally, its role as a key intermediate in the synthesis of biologically active molecules has made it a focal point in medicinal chemistry. The compound's nitro group further allows for diverse derivatization pathways, enabling the creation of novel therapeutic agents.

The synthesis of 1,1'-BIPHENYL, 3',4-DIFLUORO-3-NITRO- typically involves palladium-catalyzed cross-coupling reactions, a method widely adopted in modern organic synthesis. This process ensures high yield and purity, critical for industrial-scale production. Environmental considerations have also driven innovations in green chemistry approaches, such as solvent-free reactions and catalytic recycling, aligning with global sustainability goals. These advancements address common user queries like "eco-friendly synthesis of fluorinated biphenyls" and "scalable production of nitroaromatics."

From a market perspective, 1,1'-BIPHENYL, 3',4-DIFLUORO-3-NITRO- is part of a growing niche in the fine chemicals industry. Analysts highlight its increasing adoption in Asia-Pacific regions, where pharmaceutical and electronics manufacturing hubs are expanding. FAQs such as "suppliers of CAS 727396-07-8" and "applications of difluoro nitro biphenyls" reflect its commercial relevance. Regulatory compliance, including REACH and FDA guidelines, further underscores its safe handling and usage in industrial settings.

In conclusion, 1,1'-BIPHENYL, 3',4-DIFLUORO-3-NITRO- exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from cutting-edge materials to life-saving drugs—make it a compound of enduring interest. As research continues to unlock its potential, this molecule is poised to play a pivotal role in shaping the future of specialty chemicals.